2-Chloro-N-(2-methyl-1-oxo-1-pyrrolidin-1-ylpropan-2-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-methyl-1-oxo-1-pyrrolidin-1-ylpropan-2-yl)acetamide
• InChI: InChI=1S/C10H17ClN2O2/c1-10(2,12-8(14)7-11)9(15)13-5-3-4-6-13/h3-7H2,1-2H3,(H,12,14)
• InChI Key: CPHYFCQAVNWGGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCCC1)NC(=O)CCl
• Molecular Formula: C10H17ClN2O2
• Molecular Weight: 232.71 g/mol

Description

Synthesis Analysis

• Ring Construction from Precursors

  • One common method involves the reaction of substituted salicylaldehydes with 2-(2-oxopyrrolidin-1-yl)acetamide , leading to Schiff base intermediates that are subsequently reduced to yield the desired compound .

• Functionalization of Preformed Pyrrolidine Rings

  • The stereogenicity of carbons in the pyrrolidine ring plays a crucial role in determining the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins .

Future Directions

: Giovanna Li Petri, Maria Valeria Raimondi, Virginia Spanò, Ralph Holl, Paola Barraja & Alessandra Montalbano. “Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.” Topics in Current Chemistry, Volume 379, Article number 34 (2021). Read more